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Compound of Interest

Compound Name: DISPERSE RED 5

CAS No.: 3769-57-1

Cat. No.: B1582831 Get Quote

Executive Summary
Disperse Red 5 (CAS: 3179-89-3) is a synthetic azo dye widely used in polyester textile

dyeing. Due to its potential to cleave into carcinogenic aromatic amines and its sensitizing

properties, its quantification is critical for regulatory compliance (e.g., OEKO-TEX®, REACH).

This guide validates a High-Performance Liquid Chromatography with Diode Array Detection

(HPLC-DAD) method. While Liquid Chromatography-Mass Spectrometry (LC-MS) offers

superior sensitivity for trace environmental analysis, HPLC-DAD remains the industry

workhorse for quality control (QC) and product safety testing due to its robustness, cost-

efficiency, and the ability to verify peak purity via spectral analysis.

Strategic Comparison: Selecting the Right Tool
The following analysis objectively compares HPLC-DAD against common alternatives for

Disperse Red 5 (DR5) quantification.

Table 1: Comparative Performance Matrix
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Feature
UV-Vis
Spectrophotometry

HPLC-DAD

(Recommended)
LC-MS/MS

Specificity
Low (Prone to matrix

overlap)

High (Retention time +

Spectral match)

Very High (Mass-to-

charge ratio)

Sensitivity (LOD) ~1.0 mg/L ~0.05 mg/L < 0.001 mg/L

Peak Purity
Impossible to

determine

Excellent (Spectral

overlay)
Good (via ion ratio)

Matrix Tolerance
Poor (Textile extracts

interfere)

High (Separation

before detection)

Moderate (Susceptible

to ion suppression)

OpEx Cost Low Moderate High

Primary Use Case
Raw dye strength

testing

Finished product

compliance (ISO

16373)

Trace environmental

monitoring

Decision Logic Diagram
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Select Analytical Method

Trace/Environmental
(< 10 ppb)?

Complex Matrix
(Textile Extract)?
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Routine QC/Compliance?

Yes

Select UV-Vis

No (Pure Dye Only)

Select HPLC-DAD

Yes (Best Balance)
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Figure 1: Decision matrix for selecting the appropriate analytical technique based on sensitivity

and matrix complexity requirements.

Method Development & Optimization
The core of this validation relies on the ISO 16373-2 framework, adapted specifically for

Disperse Red 5.

Chromatographic Conditions
Column: C18 Reverse Phase (e.g., Agilent Zorbax Eclipse Plus C18, 150 mm x 4.6 mm, 3.5

µm).

Rationale: Disperse Red 5 is hydrophobic. A C18 stationary phase ensures adequate

retention and separation from polar matrix co-extractives.
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Mobile Phase:

Solvent A: 10 mM Ammonium Acetate in Water (pH 4.5).

Solvent B: Acetonitrile (HPLC Grade).

Gradient: 50% B (0-2 min)

95% B (15 min)

95% B (20 min).

Flow Rate: 1.0 mL/min.[1]

Injection Volume: 10 µL.

Column Temperature: 40°C (Improves peak symmetry for azo dyes).

Detection Strategy (The "Self-Validating" Aspect)
Unlike single-wavelength UV detectors, the DAD is configured to scan from 200 nm to 700 nm.

Quantification Wavelength: 502 nm (Typical

for DR5, verify with standard).

Peak Purity Check: The system compares spectra at the upslope, apex, and downslope of

the peak. If the spectral similarity factor is < 990 (out of 1000), the peak is impure (co-

elution), invalidating the result. This is the critical self-validation step.

Validation Protocol (ICH Q2(R1) Compliant)
This section details the experimental workflow to validate the method.

Specificity & Selectivity
Objective: Prove that the method distinguishes DR5 from other azo dyes and textile auxiliaries.

Protocol: Inject a mixture of Disperse Red 5, Disperse Red 1, and Disperse Red 19.
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Acceptance Criteria: Resolution (

) between peaks must be

. Peak purity angle must be less than the purity threshold.

Linearity
Objective: Confirm the response is proportional to concentration.

Protocol: Prepare 6 calibration standards ranging from 0.5 µg/mL to 50 µg/mL in methanol.

Data Output:

Concentration (µg/mL) Peak Area (mAU*s)

0.5 12.4

2.0 48.1

10.0 245.5

20.0 492.0

40.0 980.2

50.0 1225.8

Acceptance Criteria: Correlation coefficient (

)

.

Accuracy (Recovery)
Objective: Verify that the extraction method (DIN 54231 or ISO 16373) actually retrieves the

dye from the fabric.

Protocol: Spike blank polyester samples with known amounts of DR5. Extract using

Pyridine/Water (1:1) at 100°C for 60 mins.
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Acceptance Criteria: Recovery between 85% and 115%.

Limit of Detection (LOD) & Quantification (LOQ)
Calculation: Based on the standard deviation of the response (

) and slope (

).

Typical Values for DR5: LOD

0.05 mg/L; LOQ

0.15 mg/L.

Experimental Workflow Visualization
The following diagram outlines the standard operating procedure (SOP) for the extraction and

analysis of Disperse Red 5 from textile matrices.

Sample Preparation HPLC-DAD Analysis

Textile Sample
(0.5g cut)

Extraction
Pyridine:H2O (1:1)
60 min @ 100°C

Filtration
(0.45 µm PTFE)

Injection
(10 µL)

Separation
(C18 Column)

DAD Detection
(502 nm + Scan)

Data Processing
(Quant + Purity Check)

Click to download full resolution via product page

Figure 2: End-to-end analytical workflow for Disperse Red 5 quantification in textiles.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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